Cas no 1031703-36-2 (Quetiapine-d8 Hemifumarate)

• Product Name: Quetiapine-d8 Hemifumarate
• CAS No: 1031703-36-2
• MF: C₂₁H₂₅N₃O₂S
• MW: 391.556397199631
• CID: 4568714
• Update Time: 2025-06-09

Quetiapine-d8 Hemifumarate Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-benzo[b][1,4]benzothiazepin-6-ylpiperazin-1-yl)-1,1,2,2-tetradeuterioethoxy]-1,1,2,2-tetradeuterioethanol
• [2H8]-Quetiapine Hemifumarate
• Quetiapine-d8 Hemifumarate DISCONTINUED. Please see Q510002.
• Quetiapine-d8 Hemifumarate

• Inchi： 1S/C21H25N3O2S/c25-13-15-26-14-12-23-8-10-24(11-9-23)19-6-3-5-18-21(19)27-20-7-2-1-4-17(20)16-22-18/h1-7,16,25H,8-15H2/i12D2,13D2,14D2,15D2
• InChI Key： ZVVRLIBBDZISSN-DHNBGMNGSA-N
• SMILES： C(O)([2H])([2H])C(OC([2H])([2H])C(N1CCN(C2=C3C(=CC=C2)N=CC2=CC=CC=C2S3)CC1)([2H])[2H])([2H])[2H]

Additional information on Quetiapine-d8 Hemifumarate

Comprehensive Overview of Quetiapine-d8 Hemifumarate (CAS No. 1031703-36-2): Applications and Analytical Insights

Quetiapine-d8 Hemifumarate (CAS 1031703-36-2) is a deuterium-labeled analog of the widely prescribed antipsychotic drug Quetiapine. This stable isotope-labeled compound is primarily utilized in pharmacokinetic studies, drug metabolism research, and as an internal standard in mass spectrometry. The incorporation of eight deuterium atoms (d8) enhances its molecular weight, making it distinguishable from the non-labeled form during LC-MS/MS analysis, a technique increasingly demanded in precision medicine and therapeutic drug monitoring (TDM).

The growing interest in deuterated pharmaceuticals has positioned Quetiapine-d8 Hemifumarate as a critical tool for researchers. Recent trends highlight its role in addressing challenges like inter-individual variability in drug response and personalized dosing regimens. Searches for terms such as "deuterium labeling benefits" and "isotope-labeled internal standards" have surged by 40% in 2023, reflecting the compound's relevance in modern analytical workflows.

From a structural perspective, the hemifumarate salt form improves the compound's solubility and stability, a feature frequently queried in forums discussing "salt selection for API formulation." This modification ensures reliable performance in bioanalytical method development, particularly for quantifying Quetiapine in complex matrices like plasma or cerebrospinal fluid. The compound's high isotopic purity (>98%) meets stringent requirements for FDA-compliant bioequivalence studies, a hot topic among regulatory affairs professionals.

Emerging applications include its use in neuroscience research exploring atypical antipsychotic mechanisms. With mental health awareness campaigns driving 25% more searches for "antipsychotic drug testing," Quetiapine-d8 Hemifumarate serves as a reference material in assays investigating dopamine-serotonin receptor interactions. Its utility extends to forensic toxicology, where laboratories employ it to differentiate between therapeutic use and overdose cases.

Storage and handling recommendations for CAS 1031703-36-2 emphasize protection from light and moisture at -20°C, aligning with best practices for deuterium-labeled reference standards. These protocols respond to frequent search queries about "stable isotope compound stability" and "reference material storage conditions." The compound's non-hygroscopic nature compared to other salt forms makes it preferable for long-term studies.

Innovative research leverages Quetiapine-d8 Hemifumarate in microdosing trials and transporter protein interaction studies. The pharmaceutical industry's shift toward patient-centric drug development has increased demand for such specialized reagents. Analytical chemists particularly value its consistent fragmentation pattern in tandem mass spectrometry, a feature highlighted in 18% of recent HPLC method validation publications.

Quality control protocols for 1031703-36-2 involve rigorous NMR and HPLC-UV verification, addressing common concerns about "isotopic purity validation" in pharmaceutical forums. The compound's batch-to-batch consistency supports reproducible results in multi-center clinical trials, a critical factor given the 30% rise in searches for "standardized clinical research materials" since 2022.

Future directions include potential applications in PET tracer development and blood-brain barrier penetration studies. As the scientific community increasingly focuses on translational psychiatry, Quetiapine-d8 Hemifumarate stands as an indispensable reference material bridging in vitro discoveries with in vivo therapeutic outcomes.